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Compound of Interest

Compound Name: 2-Nitrobenzenesulfonyl chloride

Cat. No.: B045322

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 2-
Nitrobenzenesulfonyl chloride (CAS No. 1694-92-4), a vital reagent in organic synthesis and
pharmaceutical development. Adherence to these protocols is essential to ensure a safe
laboratory environment and mitigate the inherent risks associated with this corrosive and
reactive compound.

Hazard Identification and Classification

2-Nitrobenzenesulfonyl chloride is classified as a hazardous substance, primarily due to its
corrosive nature.[1][2] It is known to cause severe skin burns and serious eye damage.[1][3][4]
Inhalation may lead to respiratory irritation and corrosive injuries to the upper respiratory tract
and lungs.[1][3][5] The substance may also cause sensitization through skin contact.[6]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[4]

H317: May cause an allergic skin reaction.[7]

H335: May cause respiratory irritation.[1]

H290: May be corrosive to metals.[4]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Nitrobenzenesulfonyl chloride is
provided in the table below. This data is crucial for safe storage and handling.

Property Value Source

White to yellow or orange

Appearance powder/crystal HHEo]8]
CAS Number 1694-92-4 (1131151181191
Molecular Formula CeHaCINO4S [31[51[8]
Molecular Weight 221.62 g/mol [3]

Melting Point 63 - 67 °C (145.4 - 152.6 °F) [1119]

Boiling Point Not available [1109]

Flash Point Not available [1]

Soluble in toluene,

tetrahydrofuran, methylene
Solubility chloride, ethyl acetate, and [9]

dimethylformamide. Insoluble

in water.

_ o Decomposes on exposure to
Moisture Sensitivity o [L1[2]1[6]1[7]
molst air or water.

Handling and Storage

Proper handling and storage procedures are paramount to prevent exposure and maintain the
chemical's integrity.

Handling

» Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[1][6]
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Personal Contact: Avoid all personal contact, including inhalation of dust or vapors.[6] Do not
get in eyes, on skin, or on clothing.[1]

Procedural Warning: To avoid a violent reaction, ALWAYS add the material to water and
NEVER water to the material.[6]

Ignition Sources: Keep away from heat and ignition sources.[6]

Empty Containers: Empty containers may contain residual dust and should be handled with
care.[6] Do not cut, drill, grind, or weld such containers.[6]

Storage

Conditions: Store in a cool, dry, and well-ventilated area.[1][2][6] Keep containers tightly
closed.[1]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[1][2][6] Segregate from alkalies, cyanides, sulfides,
and carbonates.[6]

Container Material: Use original containers.[6] Glass containers are suitable for laboratory
guantities.[6] Do not use aluminum or galvanized containers.[6]

Atmosphere: Store under an inert atmosphere.[1]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are critical to prevent exposure.
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PPE Selection for 2-Nitrobenzenesulfonyl Chloride

Risk Assessment

Handling 2-Nitrobenzenesulfonyl Chioride

'

[ |

| Potential for Splash, Dust, or Vapor Exposure? [

Required PPE

Eye Protection: Hand and Body Protection: Respiratory Protection:

Chemical-resistant gloves (e.g., elbow-length PVC), lab coat, and protective clothing. NIOSH/MSHA approved respirator with appropriate filter for dusts and organic vapors.

Chemical safety goggles and a face shield.

Click to download full resolution via product page
Caption: PPE selection workflow for handling 2-Nitrobenzenesulfonyl chloride.

o Eye and Face Protection: Wear chemical safety goggles that are tightly sealed.[1] A face
shield is also required for additional protection.[1][2]

o Skin Protection: Wear appropriate protective gloves, such as elbow-length PVC gloves, and
clothing to prevent skin exposure.[1][6] Contaminated leather items should be removed and
destroyed.[6]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA-approved respirator with a suitable filter.[1] A full-face respirator may be
necessary in some situations.[10]

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure.

First Aid for 2-Nitrobenzenesulfonyl Chioride Exposure

Remove to fresh air.
If not breathing, give artificial respiration.
Seek immediate medical attention.

ty of water for at least 15 minutes, also under the eyelids. Immediately wash off with soap and plenty of ing all contaminated clothing and shoes.

Immediately rinse with plent least 1
Seek immediate medical attention. ‘Seek immediate medical attention.

Click to download full resolution via product page
Caption: First aid procedures for exposure to 2-Nitrobenzenesulfonyl chloride.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1] Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing and shoes.[1] Seek immediate medical attention.[1]

 Inhalation: Move the victim to fresh air.[1][10] If breathing is difficult or has stopped, provide
artificial respiration.[1][10] Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1][10] Rinse the mouth with water.[10] Never give
anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]
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Fire-Fighting Measures

In the event of a fire, specific precautions must be taken.

Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, dry sand, or
alcohol-resistant foam.[1][10]

Unsuitable Extinguishing Media:DO NOT USE WATER, as the substance may decompose
on contact with moisture and react violently.[1][6]

Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO3), nitrogen oxides
(NOXx), sulfur oxides (SOx), hydrogen chloride gas, and phosgene.[1][6]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][6]

Special Procedures: If a large container is involved in a fire, consider evacuation of the area
up to 800 meters in all directions.[6]

Accidental Release Measures
Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.

» Personal Precautions: Evacuate personnel from the area and move upwind of the spill.[6]
Avoid breathing dust and contact with the material.[6][10] Ensure adequate ventilation.[10]

» Environmental Precautions: Prevent the substance from entering drains or water systems.[6]

[7]
e Methods for Containment and Cleaning Up:

o Minor Spills: Remove all ignition sources.[6] Sweep up the material and place it into a
suitable, labeled container for disposal.[1] Avoid dust formation.[1]

o Major Spills: Alert the fire brigade.[6] Wear full body protective clothing and a breathing
apparatus.[6] Contain the spill and prevent its entry into waterways.[6]
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Toxicological Information

2-Nitrobenzenesulfonyl chloride is corrosive and can cause severe tissue damage upon
contact.[6] Prolonged or repeated exposure may lead to dermatitis or asthma-like symptoms.[6]
Ingestion can cause severe burns to the mouth, throat, and stomach.[6] The substance may
also induce methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[6]
[11]

Experimental Protocols

While this guide does not detail specific synthetic experimental protocols, it is imperative that
any procedure involving 2-Nitrobenzenesulfonyl chloride is conducted with a thorough
understanding of its reactivity. The electrophilic nature of the sulfonyl chloride group makes it
highly reactive towards nucleophiles such as amines and alcohols.[12] Reactions should be
carried out in appropriate solvents, under controlled temperature conditions, and with
necessary precautions to handle potential exotherms and the evolution of hydrogen chloride
gas. Always consult relevant literature and perform a comprehensive risk assessment before
commencing any new experimental work.

This technical guide is intended to provide a comprehensive overview of the safety and
handling precautions for 2-Nitrobenzenesulfonyl chloride. It is not a substitute for formal
safety training and a thorough review of the Safety Data Sheet (SDS) provided by the supplier.
All laboratory personnel must be familiar with these procedures before working with this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2-Nitrobenzenesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045322#safety-and-handling-precautions-for-2-
nitrobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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